3-cyclopentyl-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide

• IUPAC Name: 3-cyclopentyl-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide
• InChI: InChI=1S/C20H25N3O3S/c1-26-16-9-7-15(8-10-16)23-20(17-12-27(25)13-18(17)22-23)21-19(24)11-6-14-4-2-3-5-14/h7-10,14H,2-6,11-13H2,1H3,(H,21,24)
• InChI Key: IYDHDSVXDQZQAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)CCC4CCCC4
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol
• CAS No.: 958587-38-7

Description

3-cyclopentyl-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide is a useful research compound. Its molecular formula is C20H25N3O3S and its molecular weight is 387.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research in the synthesis of novel heterocyclic compounds, including pyrazoles and isoxazoles, often focuses on their potential antimicrobial and anti-inflammatory properties. For instance, Kendre et al. (2015) discussed the synthesis of a new series of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives evaluated for anti-bacterial, antifungal, and anti-inflammatory activities, highlighting the versatility of these compounds in drug development and the importance of their structural modifications in enhancing biological activity Kendre, B. V., Landge, M. G., & Bhusare, S. B. (2015). Arabian Journal of Chemistry.

Structural Characterization and Chemical Transformations

The study of molecular structures through crystallography and the exploration of chemical transformations forms a significant part of research on compounds like 3-cyclopentyl-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide. For example, Mahesha et al. (2021) explored the formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors, demonstrating the cyclocondensation reactions and structural versatility of these compounds Mahesha, N., et al. (2021). Acta Crystallographica Section E: Crystallographic Communications.

Pharmacological Potential

The pharmacological potential, including immunomodulating and anticancer activities, of compounds structurally related to this compound, is a critical area of research. Doria et al. (1991) investigated condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides for their immunomodulating activity, indicating the potential therapeutic applications of these compounds in enhancing host-mediated antibacterial defenses and preventing arthritis development in animal models Doria, G., et al. (1991). Farmaco.